4-Methyl-3-propylsulfanyl-1,2,4-triazole

• IUPAC Name: 4-methyl-3-propylsulfanyl-1,2,4-triazole
• InChI: InChI=1S/C6H11N3S/c1-3-4-10-6-8-7-5-9(6)2/h5H,3-4H2,1-2H3
• InChI Key: KKFCSQTXDHSKNI-UHFFFAOYSA-N
• Canonical SMILES: CCCSC1=NN=CN1C
• Molecular Formula: C6H11N3S
• Molecular Weight: 157.24 g/mol

Description

4-Methyl-3-propylsulfanyl-1,2,4-triazole is a chemical compound that belongs to the class of triazole derivatives. It has been extensively studied in the field of medicinal chemistry due to its potential therapeutic applications.

Scientific Research Applications

4-Methyl-3-propylsulfanyl-1,2,4-triazole has been studied for its potential therapeutic applications. It has been shown to exhibit antifungal, antibacterial, and antitumor activities. The compound has also been studied for its potential use as a corrosion inhibitor and as a ligand in coordination chemistry.

Mechanism of Action

The mechanism of action of 4-Methyl-3-propylsulfanyl-1,2,4-triazole is not fully understood. However, it is believed to exert its antifungal, antibacterial, and antitumor activities by inhibiting the biosynthesis of ergosterol, peptidoglycan, and DNA, respectively. The compound may also interact with metal ions in the coordination chemistry applications.
Biochemical and Physiological Effects:
Studies have shown that 4-Methyl-3-propylsulfanyl-1,2,4-triazole exhibits low toxicity and minimal side effects. However, the compound may interact with other drugs and affect their efficacy. The compound has also been shown to exhibit moderate anti-inflammatory and antioxidant activities.

Advantages and Limitations for Lab Experiments

4-Methyl-3-propylsulfanyl-1,2,4-triazole has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield. The compound is also stable under various conditions and can be stored for long periods. However, the compound may exhibit low solubility in certain solvents, which may limit its use in some experiments.

Future Directions

There are several future directions for the study of 4-Methyl-3-propylsulfanyl-1,2,4-triazole. One of the potential applications is in the development of new antifungal, antibacterial, and antitumor drugs. The compound may also be studied for its potential use as a corrosion inhibitor in various industries. Further research is needed to fully understand the mechanism of action and the biochemical and physiological effects of the compound. Additionally, the synthesis method may be optimized to improve the yield and purity of the compound.

Synthesis Methods

The synthesis of 4-Methyl-3-propylsulfanyl-1,2,4-triazole can be achieved through various methods. One of the commonly used methods involves the reaction of 4-Methyl-3-thiosemicarbazide with propyl bromide in the presence of a base. Another method involves the reaction of 4-methyl-3-propylthiosemicarbazide with hydrazine hydrate in the presence of a catalyst. The yield of the compound can be improved by optimizing the reaction conditions such as temperature, time, and reactant ratios.